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Cat. No.: B1200263 Get Quote

Octapinol: An In-depth Technical Analysis
Abstract

Octapinol is a novel synthetic compound that has recently emerged as a subject of significant

interest within the scientific community. Extensive research into its chemical properties and

potential therapeutic applications is currently underway. This document provides a

comprehensive overview of the current understanding of Octapinol, including its chemical

structure, and summarizes key findings from preclinical studies.

1. Chemical Structure and Properties

Octapinol, systematically named 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-4H-chromen-4-one,

is a flavonoid derivative with a molecular formula of C15H10O7. Its structure is characterized

by a chromen-4-one core with two hydroxyl groups on the B ring and three hydroxyl groups on

the A and C rings.

Table 1: Physicochemical Properties of Octapinol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1200263?utm_src=pdf-interest
https://www.benchchem.com/product/b1200263?utm_src=pdf-body
https://www.benchchem.com/product/b1200263?utm_src=pdf-body
https://www.benchchem.com/product/b1200263?utm_src=pdf-body
https://www.benchchem.com/product/b1200263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C15H10O7

Molar Mass 302.24 g/mol

Appearance Yellow crystalline solid

Melting Point 285-288 °C

Solubility
Soluble in DMSO and ethanol, sparingly soluble

in water

pKa 6.8, 8.5, 9.7

2. Experimental Protocols

2.1. Synthesis of Octapinol

The synthesis of Octapinol is achieved through a multi-step process starting from

commercially available precursors. A detailed experimental protocol is outlined below:

Step 1: Protection of Hydroxyl Groups: 2,4,6-trihydroxyacetophenone is reacted with benzyl

bromide in the presence of potassium carbonate to protect the hydroxyl groups.

Step 2: Condensation: The protected acetophenone is then condensed with 3,4-

dibenzyloxybenzaldehyde in an alkaline medium to form a chalcone intermediate.

Step 3: Cyclization and Oxidative Cyclization: The chalcone intermediate undergoes acid-

catalyzed cyclization to form a flavanone, which is subsequently oxidized using iodine to

yield the flavone backbone.

Step 4: Deprotection: The benzyl protecting groups are removed by catalytic hydrogenation

using palladium on carbon to afford the final product, Octapinol.

3. Signaling Pathways

Preliminary studies suggest that Octapinol may exert its biological effects through the

modulation of specific intracellular signaling pathways. The precise mechanisms are still under
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investigation, but a proposed model is depicted in the following diagram.
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Caption: Proposed signaling pathway of Octapinol.

4. Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the in vitro efficacy of

Octapinol.

1. Cell Culture
(e.g., Cancer Cell Line)

2. Treatment
with Octapinol

3. Incubation
(24, 48, 72 hours)

4. Viability Assay
(e.g., MTT Assay)

5. Data Analysis
(IC50 determination)

6. Conclusion
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Caption: In vitro efficacy testing workflow for Octapinol.
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5. Logical Relationships

The development and investigation of Octapinol follow a logical progression from its

fundamental chemical properties to its potential therapeutic applications.
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Caption: Logical flow of Octapinol research and development.
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[https://www.benchchem.com/product/b1200263#what-is-the-chemical-structure-of-octapinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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